Cas no 2138131-35-6 (4-(3-aminophenyl)-1-cyclopropyl-1H-pyrazol-5-amine)

• Product Name: 4-(3-aminophenyl)-1-cyclopropyl-1H-pyrazol-5-amine
• CAS No: 2138131-35-6
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 5870042
• PubChem ID: 165952531
• Update Time: 2025-10-29

4-(3-aminophenyl)-1-cyclopropyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2138131-35-6
• 4-(3-aminophenyl)-1-cyclopropyl-1H-pyrazol-5-amine
• EN300-701997

• Inchi： 1S/C12H14N4/c13-9-3-1-2-8(6-9)11-7-15-16(12(11)14)10-4-5-10/h1-3,6-7,10H,4-5,13-14H2
• InChI Key： OBGCURIGOOSFSK-UHFFFAOYSA-N
• SMILES： N1(C(=C(C2C=CC=C(C=2)N)C=N1)N)C1CC1

Computed Properties

• Exact Mass: 214.121846464g/mol
• Monoisotopic Mass: 214.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.9Ų

Additional information on 4-(3-aminophenyl)-1-cyclopropyl-1H-pyrazol-5-amine

4-(3-Aminophenyl)-1-Cyclopropyl-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound 4-(3-aminophenyl)-1-cyclopropyl-1H-pyrazol-5-amine, identified by the CAS number 2138131-35-6, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic rings containing two nitrogen atoms. The presence of a cyclopropyl group and an amino-substituted phenyl ring introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The 4-(3-aminophenyl)-1-cyclopropyl-1H-pyrazol-5-amine structure has been shown to exhibit promising biological activity, including anti-inflammatory and anticancer properties. Researchers have explored its ability to modulate cellular signaling pathways, which could pave the way for novel treatments in oncology and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, cyclization, and amine functionalization. The use of advanced catalytic systems has enabled higher yields and improved purity, making it more accessible for large-scale production. Its structural versatility allows for further modification, enabling the creation of derivatives with enhanced bioavailability and efficacy.

In terms of applications, the compound has shown potential in materials science as well. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis and sensor technologies. Additionally, its electronic properties suggest applications in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 4-(3-aminophenyl)-1-cyclopropyl-1H-pyrazol-5-amine. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are critical for understanding its behavior in different chemical environments. These findings have been instrumental in guiding experimental designs and optimizing synthetic protocols.

The compound's toxicity profile has also been a focus of recent research. Studies indicate that while it exhibits potent biological activity, its toxicity levels are within acceptable limits for therapeutic use. However, further investigations are required to fully understand its long-term effects and mechanisms of action in vivo.

In conclusion, 4-(3-aminophenyl)-1-cyclopropyl-1H-pyrazol-5-amine represents a valuable addition to the arsenal of chemical compounds with diverse applications. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a key player in future innovations across multiple disciplines.